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Introduction

FHD-609 is a potent and selective heterobifunctional degrader of Bromodomain-containing
protein 9 (BRD9).[1][2] As a component of the non-canonical BAF (ncBAF) chromatin
remodeling complex, BRD9 has emerged as a critical dependency in certain cancers, including
synovial sarcoma and acute myeloid leukemia (AML).[3][4][5] FHD-609 leverages this
dependency by inducing the degradation of BRD9, leading to anti-proliferative effects and
tumor growth inhibition.[1][3] Preclinical studies in mouse xenograft models have demonstrated
the robust anti-tumor activity of FHD-609, supporting its clinical development.[1][4][6]

These application notes provide a comprehensive overview of the administration of FHD-609 in
mouse xenograft models based on available preclinical data. The included protocols and data
are intended to guide researchers in designing and executing their own in vivo studies.

Mechanism of Action: BRD9 Degradation

FHD-609 is a proteolysis-targeting chimera (PROTAC) that functions by linking BRD9 to an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of BRD9 by the
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proteasome.[1][7] In synovial sarcoma, which is characterized by the SS18-SSX fusion
oncoprotein, cancer cells become dependent on the ncBAF complex, and therefore BRD9, for
survival.[4] By degrading BRD9, FHD-609 disrupts the function of the ncBAF complex, which in
turn downregulates key oncogenic pathways, such as MYC targets, and inhibits cancer cell

proliferation.[4]
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Caption: Mechanism of action of FHD-609 leading to BRD9 degradation and tumor growth
inhibition.

Data Presentation: In Vivo Efficacy of FHD-609

The following tables summarize the quantitative data from preclinical studies of FHD-609 in

various mouse xenograft models.

Table 1: Efficacy of Intravenously Administered FHD-609 in Synovial Sarcoma Xenograft
Models
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. ] Dosage and o
Cell Line Mouse Strain Key Findings Reference
Schedule
Dose- and time-
dependent BRD9
0.05, 0.25, 1.0, )
» ) degradation
SYO-1 Not Specified 5.0 mg/kg (single ] [1]
correlated with
dose) ]
anti-tumor
efficacy.
Maintained
1 mg/kg, i.v., BRD9
SYO-1 Not Specified twice a week for degradation and [7]
28 days achieved anti-
tumor activity.
Superior tumor
growth inhibition
compared to
ifosfamide and
0.1,05,2.0 _
» pazopanib.
ASKA Not Specified mg/kg [1]
) Complete
(intravenous) ]
suppression of
tumor growth at
2 mg/kg over 30
days.
Dose-dependent
tumor growth
inhibition.
0.1 or 3 mg/kg
) Complete BRD9
SYO-1 BALB/c nude (single or )
degradation

biweekly doses)

required for
maximal anti-

tumor efficacy.

Table 2: Efficacy of Long-Acting Injectable (LAI) FHD-609 in Synovial Sarcoma Xenograft

Models
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Dosage and o
Model Key Findings Reference
Schedule
Sustained plasma
pharmacokinetics and
Single subcutaneous BRD9 degradation for
CDX and PDX [8]

dose

up to 28 days.
Significant tumor

growth inhibition.

SA10162 and Single subcutaneous
SA13412 PDX dose

Comparable efficacy

to intravenous
administration with

1/9th of the total
dosage in the

SA13412 model. 8]
Better tolerated with

less body weight loss
compared to twice-

weekly IV

administration.

Table 3: Efficacy of FHD-609 in Acute Myeloid Leukemia (AML) Xenograft Models

] Dosage and o
Model Cell Line Key Findings Reference
Schedule
Reduced tumor
OCI-AML-2, -~ burden
CDX Not Specified [3]
EOL-1 compared to
vehicle.
) Significantly
DFAM68555 Dosed twice
extended
PDX (MLLr, FLTS3, weekly for 14 ) [3]
. survival of the
IRF8 high) days ]
mice.
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Experimental Protocols

Protocol 1: Establishment of a Subcutaneous Xenograft
Model

This protocol describes the general procedure for establishing a subcutaneous tumor xenograft
model using cancer cell lines.

Materials:

o Cancer cell line of interest (e.g., SYO-1, ASKA for synovial sarcoma; OCI-AML-2, EOL-1 for
AML)

e Immunodeficient mice (e.g., BALB/c nude, NOD/SCID)
» Sterile phosphate-buffered saline (PBS)

o Matrigel (optional, can enhance tumor take rate)

o Syringes and needles (27-30 gauge)

 Calipers for tumor measurement

e Animal housing and husbandry equipment

Procedure:

o Cell Culture: Culture cancer cells under appropriate conditions to achieve the desired
number for implantation.

o Cell Preparation: Harvest cells and resuspend them in sterile PBS or a mixture of PBS and
Matrigel at the desired concentration (typically 1-10 x 1076 cells per injection).

e Implantation: Subcutaneously inject the cell suspension into the flank of the immunodeficient
mice.

e Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors are
palpable, measure their dimensions using calipers 2-3 times per week. Tumor volume can be
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calculated using the formula: (Length x Width”"2) / 2.

o Randomization: Once tumors reach a predetermined size (e.g., 100-200 mm3), randomize
the mice into treatment and control groups.

Protocol 2: FHD-609 Formulation and Administration

This protocol outlines the preparation and administration of FHD-609 for in vivo studies.
Materials:
e FHD-609 compound

e Vehicle solution (e.g., DMSO, PEG300, Tween80, ddH20O, or corn oil). A specific formulation
example is 5% DMSO, 40% PEG300, 5% Tween80, and 50% ddH20.[9]

o Sterile syringes and needles appropriate for the route of administration.
Procedure for Intravenous (IV) Administration:

o Formulation: Prepare a stock solution of FHD-609 in DMSO. For the final working solution,
dilute the stock solution in the appropriate vehicle. For example, to prepare a 1 mL working
solution, add 50 pL of a 100 mg/mL DMSO stock to 400 pL of PEG300, mix, then add 50 pL
of Tween80, mix, and finally add 500 pL of ddH20.[9] The mixed solution should be used
immediately.

e Dosing: Administer the prepared FHD-609 solution to the mice via intravenous injection (e.g.,
through the tail vein) at the desired dosage and schedule as determined by the study design.

Procedure for Subcutaneous (SC) Long-Acting Injectable (LAI) Administration:

o Formulation: The LAI formulation is an aqueous micro-suspension containing FHD-609, a
polymer, and a surfactant.[8] Specific details of this formulation are proprietary.

e Dosing: Administer the LAI formulation subcutaneously. This formulation allows for less
frequent dosing, such as once every 4 weeks.[8]

Protocol 3: Efficacy Evaluation and Endpoint Analysis
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This protocol describes the methods for evaluating the anti-tumor efficacy of FHD-609 and
collecting samples for endpoint analysis.

Materials:

o Calipers

o Equipment for euthanasia

» Surgical tools for tumor excision

o Materials for tissue fixation (e.g., formalin) or snap-freezing (liquid nitrogen)
« Equipment for blood collection

Procedure:

o Tumor Growth and Body Weight Monitoring: Throughout the treatment period, monitor tumor
volume and mouse body weight 2-3 times per week. Body weight is a key indicator of
treatment toxicity.

o Endpoint Criteria: Define study endpoints, which may include a maximum tumor volume, a
specific time point, or signs of excessive toxicity (e.g., >20% body weight loss).

o Sample Collection: At the study endpoint, euthanize the mice and collect tumors and other
relevant tissues.

o Tumor Analysis: Tumors can be weighed and then either fixed in formalin for
immunohistochemistry (IHC) or snap-frozen in liquid nitrogen for western blotting, RNA
sequencing, or other molecular analyses.

o Pharmacodynamic (PD) Analysis: To assess target engagement, tumor or blood samples
can be collected at various time points after dosing to measure BRD9 protein levels.[4]

o Pharmacokinetic (PK) Analysis: Plasma samples can be collected to determine the
concentration of FHD-609 over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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